3-Nitro-2,6-pyridinedicarboxylic acid

• Molecular Formula: C7H4N2O6
• Molecular Weight: 212.12 g/mol
• IUPAC Name: 3-nitropyridine-2,6-dicarboxylic acid
• InChI: InChI=1S/C7H4N2O6/c10-6(11)3-1-2-4(9(14)15)5(8-3)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key: NZEUUFGQGLSAOL-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1[N+](=O)[O-])C(=O)O)C(=O)O

Description

3-Nitro-2,6-pyridinedicarboxylic acid (NPDA) is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. NPDA is a derivative of pyridine, a heterocyclic compound that is widely used in the pharmaceutical industry. The synthesis method of NPDA is relatively simple, and it has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-Nitro-2,6-pyridinedicarboxylic acid is not fully understood, but it is believed to involve the chelation of metal ions. 3-Nitro-2,6-pyridinedicarboxylic acid has two carboxylic acid groups, which can bind to metal ions and form stable complexes. The fluorescence of 3-Nitro-2,6-pyridinedicarboxylic acid is quenched in the presence of metal ions, which allows for the detection of metal ions in biological samples.
Biochemical and Physiological Effects:
3-Nitro-2,6-pyridinedicarboxylic acid has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 3-Nitro-2,6-pyridinedicarboxylic acid has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Nitro-2,6-pyridinedicarboxylic acid is its high selectivity for metal ions, which makes it a valuable tool for the detection of metal ions in biological samples. 3-Nitro-2,6-pyridinedicarboxylic acid is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one of the main limitations of 3-Nitro-2,6-pyridinedicarboxylic acid is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 3-Nitro-2,6-pyridinedicarboxylic acid. One area of research is the development of new fluorescent probes based on 3-Nitro-2,6-pyridinedicarboxylic acid for the detection of metal ions. Another area of research is the development of new drugs based on 3-Nitro-2,6-pyridinedicarboxylic acid for the treatment of various diseases. Additionally, more studies are needed to fully understand the mechanism of action of 3-Nitro-2,6-pyridinedicarboxylic acid and its biochemical and physiological effects.

Synthesis Methods

3-Nitro-2,6-pyridinedicarboxylic acid can be synthesized by the reaction of 3-nitropyridine-2,6-dicarboxylic acid with nitric acid in the presence of a catalyst. The reaction yields a yellow crystalline solid, which can be purified by recrystallization. The purity of 3-Nitro-2,6-pyridinedicarboxylic acid can be determined by various analytical techniques, such as HPLC and NMR.

Scientific Research Applications

3-Nitro-2,6-pyridinedicarboxylic acid has been extensively studied for its potential applications in scientific research. One of the most significant applications of 3-Nitro-2,6-pyridinedicarboxylic acid is its use as a fluorescent probe for the detection of metal ions. 3-Nitro-2,6-pyridinedicarboxylic acid has a high affinity for metal ions such as copper, zinc, and iron, and it can be used to monitor their concentration in biological samples. 3-Nitro-2,6-pyridinedicarboxylic acid has also been studied for its potential applications in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.